Cas no 50813-16-6 (Sodium polymetaphosphate)

• Product Name: Sodium polymetaphosphate
• CAS No: 50813-16-6
• MF: NaO₃P
• MW: 101.961731910706
• CID: 375013
• PubChem ID: 16133893
• Update Time: 2025-04-19

Sodium polymetaphosphate Chemical and Physical Properties

Names and Identifiers

• Sodium polymetaphosphate
• SODIUM POLYPHOSPHATE
• Sodium polyphosphate, pure
• liupianlinsuannna
• polyphosphoricacidsodiumphotographicgrade
• Sodium Kurrol's salt
• Sodium metaphosphate, insoluble
• 50813-16-6
• O0593
• J139.264F
• Metaphosphoric acid (HPO3), sodium salt (1:1)
• 532IUT7IRV
• Metaphosphoric acid,sodium salt
• Sodium metaphosphate
• Insoluble metaphosphate
• Maddrell's salt
• Metaphosphoric acid, sodium salt
• Q4291659
• Insoluble sodium metaphosphate
• 14550-21-1
• HSDB 5055
• EINECS 233-782-9
• UNII-532IUT7IRV
• SODIUM METAPHOSPHATE [WHO-DD]
• sodium phosphenate
• Metaphosphoric acid (HPO3), sodium salt
• SODIUM METAPHOSPHATE (NA(PO3))
• EINECS 238-595-6
• 10361-03-2
• Sodium metaphosphate (NaPO3)
• Sodium phosphate (NaPO3)
• Kurrol's salt
• DTXSID6040244
• Sporix
• SODIUM METAPHOSPHATE [VANDF]

• Inchi： 1S/Na.HO3P/c;1-4(2)3/h;(H,1,2,3)/q+1;/p-1
• InChI Key： AQMNWCRSESPIJM-UHFFFAOYSA-M
• SMILES： P(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 321.84000
• Monoisotopic Mass: 611.68965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 513
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 296

Experimental Properties

• Color/Form: This product is transparent glass powder or white granular crystals
• Density: 2.5
• Melting Point: 600°C
• Flash Point: Nonsense
• Stability/Shelf Life: Stable. Hygroscopic.
• PSA: 186.74000
• LogP: 1.59720

Sodium polymetaphosphate Security Information

• Hazardous Material transportation number：2810
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal organides Alkali metal oxides